Cas no 124524-69-2 (Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester)

• Product name: Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester
• CAS No: 124524-69-2
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 103719
• PubChem ID: 2771661

Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester
• ETHYL 5-(2-METHOXYPHENYL)-5-OXOPENTANOATE
• Ethyl 5-(2-methoxyphenyl)-5-oxovalerate
• AKOS005257479
• DTXSID70378001
• MFCD01311632
• 5-(2-Methoxy-phenyl)-5-oxo-pentanoic acid ethyl ester
• SCHEMBL9348517
• 124524-69-2
• Benzenepentanoic acid, 2-methoxy-delta-oxo-, ethyl ester

• MDL： MFCD01311632
• Inchi： InChI=1S/C14H18O4/c1-3-18-14(16)10-6-8-12(15)11-7-4-5-9-13(11)17-2/h4-5,7,9H,3,6,8,10H2,1-2H3
• InChI Key： CNJCVYRFXWNVPG-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCC(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.083
• Boiling Point: 372.5°Cat760mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.499
• PSA: 52.60000
• LogP: 2.61130

Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester Security Information

• Hazardous Material Identification：

Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester

Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester (CAS No. 124524-69-2): A Comprehensive Overview

Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester, identified by its CAS number 124524-69-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its unique structural and functional attributes, holds promise in various applications, particularly in the development of innovative therapeutic agents and biochemical studies.

The molecular structure of Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester consists of a benzoic acid derivative with an ethyl ester group and a methoxy substituent at the 2-position. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the methoxy group enhances its reactivity, allowing for further functionalization and the creation of more complex molecules. Such modifications are crucial in drug design, where precise molecular interactions are often required to achieve desired pharmacological effects.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester has been explored as a potential scaffold for new drugs due to its ability to interact with various biological targets. For instance, studies have indicated its potential role in inhibiting specific enzymes involved in inflammatory responses. This has sparked further investigation into its pharmacological properties and mechanisms of action.

The compound's unique structural features also make it a useful tool in biochemical research. Researchers have utilized Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester to study enzyme kinetics and substrate binding affinities. By understanding how this compound interacts with biological systems, scientists can gain insights into the development of more effective therapeutic strategies. Additionally, its stability under various conditions makes it a reliable candidate for experimental applications in laboratories.

Advances in synthetic methodologies have enabled the efficient production of Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester, making it more accessible for research purposes. Techniques such as solid-phase synthesis and catalytic reactions have been employed to optimize its synthesis, ensuring high yields and purity. These improvements have facilitated broader exploration of its applications in pharmaceuticals and other industries.

The pharmaceutical industry has shown particular interest in derivatives of benzoic acid due to their diverse biological activities. Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester is no exception and has been investigated for its potential therapeutic benefits. Preliminary studies suggest that it may have anti-inflammatory and antioxidant properties, which are valuable in treating chronic diseases such as arthritis and oxidative stress-related disorders. Further clinical trials are needed to validate these findings and explore additional therapeutic applications.

In conclusion, Benzenepentanoic acid,2-methoxy-d-oxo-, ethyl ester (CAS No. 124524-69-2) is a multifaceted compound with significant potential in both research and pharmaceutical development. Its unique chemical structure and biological interactions make it a promising candidate for future drug discovery efforts. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.